Cas no 1511066-08-2 (3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one)

• Product Name: 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one
• CAS No: 1511066-08-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5907850
• PubChem ID: 82611082
• Update Time: 2025-06-11

3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one
• EN300-1844165
• 1511066-08-2

• Inchi： 1S/C12H17NO2/c1-8-6-10(11(14)4-5-13)7-9(2)12(8)15-3/h6-7H,4-5,13H2,1-3H3
• InChI Key： IZCYOJLDDLFUSX-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(C(CCN)=O)=CC=1C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one

3-Amino-1-(4-Methoxy-3,5-Dimethylphenyl)propan-1-one (CAS No. 1511066-08-2): An Overview of a Promising Compound in Pharmaceutical Research

3-Amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one (CAS No. 1511066-08-2) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, often referred to by its CAS number 1511066-08-2, is characterized by its unique chemical structure and biological activity, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one consists of a propanone backbone with an amino group and a substituted phenyl ring. The presence of the methoxy and dimethyl groups on the phenyl ring imparts specific properties that contribute to its biological activity. These structural features have been shown to influence the compound's binding affinity to various receptors and enzymes, which is crucial for its potential therapeutic effects.

Recent studies have highlighted the potential of 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one in several therapeutic areas. One notable area of research is its role as a potential analgesic. Preclinical studies have demonstrated that this compound exhibits significant analgesic properties, making it a promising candidate for the development of new pain management therapies. The mechanism of action is believed to involve the modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.

In addition to its analgesic properties, 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one has also shown potential in the treatment of neurological disorders. Studies have indicated that this compound may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated through its ability to reduce oxidative stress and inflammation in neuronal cells.

The pharmacokinetic properties of 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one have also been investigated. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one has also been explored for its use as a research tool. Its unique chemical structure and biological activity make it a valuable probe for studying various biological processes and pathways. Researchers are using this compound to gain insights into the mechanisms underlying pain perception, neurodegeneration, and other physiological processes.

In conclusion, 3-amino-1-(4-methoxy-3,5-dimethylphenyl)propan-1-one (CAS No. 1511066-08-2) represents a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and biological activity have positioned it as a candidate for the development of new therapies for pain management and neurological disorders. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for future advancements in medicine.